Cas no 35438-57-4 (1,5-Dioxepan-2-one)

1,5-Dioxepan-2-one Properties

Names and Identifiers

• 1,5-Dioxepan-2-one
• 1,4-dioxepan-5-one
• 1,5-Dxo
• D3707
• A825002
• 438D574
• DTXSID60188919
• BS-22676
• CS-0205374
• 35438-57-4
• SCHEMBL34056
• MFCD11042673
• AKOS024047143
• T70817
• 121425-66-9
• DB-291131
• AOLNDUQWRUPYGE-UHFFFAOYSA-N
• DTXCID70111410
• +Expand

• MDL： MFCD11042673
• InChIKey： AOLNDUQWRUPYGE-UHFFFAOYSA-N
• Inchi： 1S/C5H8O3/c6-5-1-2-7-3-4-8-5/h1-4H2
• SMILES： O1C([H])([H])C([H])([H])OC(C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 116.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 116.047
• Heavy Atom Count: 8
• Complexity: 89.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: -0.05010
• PSA: 35.53000
• Refractive Index: 1.427
• Boiling Point: 266.8°Cat760mmHg
• Melting Point: 34.0 to 38.0 deg-C
• Flash Point: 106.2°C
• Density: 1.129

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters